1-Amino-3-fluorocyclopentane-1-carboxylic acid

Catalog No.
S14458688
CAS No.
M.F
C6H10FNO2
M. Wt
147.15 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
1-Amino-3-fluorocyclopentane-1-carboxylic acid

Product Name

1-Amino-3-fluorocyclopentane-1-carboxylic acid

IUPAC Name

1-amino-3-fluorocyclopentane-1-carboxylic acid

Molecular Formula

C6H10FNO2

Molecular Weight

147.15 g/mol

InChI

InChI=1S/C6H10FNO2/c7-4-1-2-6(8,3-4)5(9)10/h4H,1-3,8H2,(H,9,10)

InChI Key

WIZMOLXGYZDTPM-UHFFFAOYSA-N

Canonical SMILES

C1CC(CC1F)(C(=O)O)N

1-Amino-3-fluorocyclopentane-1-carboxylic acid is a chiral fluorinated compound that belongs to the class of cyclopentane derivatives. Its unique structure, characterized by the presence of a fluorine atom and an amino group, contributes to its potential applications in medicinal chemistry and drug development. The compound's configuration can significantly influence its chemical and biological properties, making it a subject of interest in various scientific studies.

, including:

  • Oxidation: The carboxylic acid group can be oxidized to form corresponding carboxylate salts or esters.
  • Reduction: The carboxylic acid can be reduced to an alcohol or aldehyde.
  • Substitution: The fluorine atom can undergo nucleophilic substitution reactions, leading to the formation of various derivatives.

Common reagents used in these reactions include potassium permanganate for oxidation, lithium aluminum hydride for reduction, and various nucleophiles such as amines and alkoxides for substitution.

The biological activity of 1-amino-3-fluorocyclopentane-1-carboxylic acid is primarily linked to its interaction with specific molecular targets. The presence of the fluorine atom enhances binding affinity and selectivity by facilitating strong hydrogen bonds and van der Waals interactions with target molecules. This property makes the compound valuable in studying enzyme-substrate interactions and protein-ligand binding, potentially modulating various biological pathways .

The synthesis of 1-amino-3-fluorocyclopentane-1-carboxylic acid typically involves enantioselective fluorination of suitable cyclopentane precursors. Common methods include:

  • Chiral Catalysts: Utilizing chiral catalysts for enantioselective fluorination of cyclopentene derivatives.
  • Continuous Flow Synthesis: Enhancing efficiency and scalability through continuous flow techniques.
  • Radiosynthesis: For imaging applications, radiolabeled variants can be synthesized using nucleophilic fluorination methods .

1-Amino-3-fluorocyclopentane-1-carboxylic acid has several notable applications:

  • Medicinal Chemistry: It serves as a building block for synthesizing more complex fluorinated compounds.
  • Imaging Agents: The compound is explored as a potential Positron Emission Tomography (PET) imaging agent due to its favorable biodistribution properties.
  • Biological Research: Its unique properties make it useful in studying enzyme interactions and developing new materials with specific chemical characteristics .

Interaction studies have shown that 1-amino-3-fluorocyclopentane-1-carboxylic acid can effectively bind to L-type amino acid transporters, which are crucial for cellular uptake processes. This binding capability has been assessed through various in vitro studies, demonstrating its potential as a tracer in tumor imaging applications. The compound's uptake in tumor tissues has been compared favorably against traditional PET tracers like 2-[18F]fluoro-2-deoxy-D-glucose, highlighting its effectiveness in specific cancer types .

Several compounds share structural similarities with 1-amino-3-fluorocyclopentane-1-carboxylic acid:

Compound NameKey Features
1-Amino-3-amino-cyclopentane-1-carboxylic acidContains an amino group instead of a fluorine atom
1-Amino-3-hydroxycyclopentane-1-carboxylic acidContains a hydroxyl group instead of a fluorine atom
1-Amino-3-chlorocyclopentane-1-carboxylic acidContains a chlorine atom instead of a fluorine atom

Uniqueness

The presence of the fluorine atom in 1-amino-3-fluorocyclopentane-1-carboxylic acid imparts distinct properties such as increased metabolic stability and enhanced binding affinity to biological targets. These characteristics differentiate it from structurally similar compounds, making it particularly valuable in medicinal chemistry and drug development contexts .

Stereoselective Fluorination Strategies in Alicyclic Systems

Stereoselective fluorination of alicyclic β-amino acids requires precise control over both regiochemistry and stereochemistry. A prominent strategy involves iodolactonization, where iodonium-induced cyclization directs fluorination to specific positions. For example, regio- and diastereoselective fluorination of cyclohexene β-amino acids has been achieved through a six-step sequence beginning with iodolactonization, followed by lactone ring-opening and hydroxyl-to-fluorine exchange. This method yields fluorinated cyclohexane derivatives with diastereoselectivity ratios exceeding 20:1, depending on the steric and electronic properties of the starting material.

Chiral anion phase-transfer catalysis represents another breakthrough, enabling enantioselective electrophilic fluorination of alkenes. By employing catalysts such as STRIP (a sterically hindered phosphate anion), researchers have synthesized β-amino allylic fluorides with enantiomeric excesses up to 93%. The reaction mechanism involves a concerted fluorination-deprotonation process, where hydrogen bonding between the phosphate catalyst and substrate-directing groups (e.g., trichloroacetamide) ensures stereochemical fidelity. This approach has been successfully applied to carbocyclic and heterocyclic alkenes, providing access to tertiary and quaternary C(sp³)–F bonds with minimal racemization.

Norbornene β-Amino Acid Precursor Utilization

Norbornene β-amino acids serve as versatile precursors for synthesizing fluorinated cyclopentane derivatives. Starting from diexo- or diendo-norbornene frameworks, oxidative cleavage of the carbon-carbon double bond generates diformyl intermediates, which undergo fluorination with "chemodifferentiation" to introduce CH₂F or CHF₂ groups. For instance, diexo-norbornene β-amino acids yield all-cis diformyl intermediates upon ozonolysis, which are subsequently fluorinated using diethylaminosulfur trifluoride (DAST) to produce 1-amino-3-(difluoromethyl)cyclopentane-1-carboxylic acid derivatives in 68–75% yields.

The stereochemical outcome is heavily influenced by the original norbornene configuration. Diendo precursors favor trans-diformyl intermediates, leading to CHF₂-containing products with distinct spatial arrangements. X-ray crystallography confirms that these fluorinated cyclopentanes adopt conformations mimicking 1,4-dicarbonyl motifs, highlighting their potential as bioisosteres in peptide design.

Chelation-Controlled Fluorination of Cyclopentane Scaffolds

Chelation control plays a pivotal role in directing fluorination to specific sites on rigid cyclopentane scaffolds. Substrates featuring hydrogen-bond-donating groups, such as amides or phenols, enable coordination to metal catalysts or chiral anions, thereby dictating reaction pathways. For example, trichloroacetamide-directed fluorination of allylic amines under phase-transfer conditions results in β-fluoroamines with 93% enantiomeric excess, as the directing group stabilizes transition states through hydrogen bonding with phosphate catalysts.

Similarly, iodolactonization strategies exploit oxygen’s chelating ability to position iodine electrophiles for subsequent fluoride displacement. In cyclohexene β-amino acids, the lactone oxygen coordinates to iodonium ions, ensuring fluorination occurs anti to the amino group. This method has been adapted for cyclopentane systems, where conformational rigidity enhances stereochemical predictability.

Radiosynthetic Approaches for ¹⁸F-Labeled Analogs

The incorporation of fluorine-18 into 1-amino-3-fluorocyclopentane-1-carboxylic acid derivatives enables their use in positron emission tomography (PET). A reported radiosynthesis involves nucleophilic substitution of a nitro precursor with potassium [¹⁸F]fluoride in the presence of a kryptofix 222 catalyst. This method produces racemic 1-amino-3-fluoro-4-(fluoro-¹⁸F)cyclopentane-1-carboxylic acid in 1.3% decay-corrected radiochemical yield and >99% purity. The radiolabeled compound demonstrates preferential transport via system L amino acid transporters in tumor cells, validating its potential for oncological imaging.

Recent advances focus on improving enantioselectivity in radiosynthesis. Asymmetric fluorination using chiral auxiliaries or catalysts remains challenging due to the short half-life of ¹⁸F (109.7 minutes), but preliminary studies suggest that microfluidic reactors could enhance reaction efficiency and stereocontrol.

Force Field Parameterization for Fluorinated Cyclopentane Systems

The development of accurate force field parameters for fluorinated cyclopentane systems represents a critical challenge in computational chemistry, requiring careful consideration of the unique electronic properties imparted by fluorine substitution [1]. Modern force field parameterization approaches employ a systematic methodology that combines quantum mechanical calculations with molecular mechanics optimization to capture the distinctive behavior of carbon-fluorine bonds in cyclic systems [2] [3].

The parameterization process for 1-amino-3-fluorocyclopentane-1-carboxylic acid begins with the establishment of fundamental bonding parameters derived from high-level quantum mechanical calculations [1]. Bond stretching parameters for carbon-fluorine interactions typically employ force constants of approximately 367 kcal/mol-Ų with equilibrium bond lengths of 1.38 Šfor single fluorine substitution on cyclopentane systems [4]. These parameters must be carefully calibrated against experimental data to ensure accurate reproduction of vibrational frequencies and geometric properties.

Table 1: Force Field Parameters for Fluorinated Cyclopentane Systems

Parameter TypeValueUnitsSource Method
Carbon-Fluorine Bond Length1.38ÅQuantum Mechanical Optimization [4]
Carbon-Fluorine Force Constant367kcal/mol-ŲVibrational Analysis [4]
Fluorine van der Waals Radius1.75ÅLiquid Property Fitting [4]
Fluorine Well Depth0.061kcal/molThermodynamic Calibration [4]

The AMBER force field family has been extensively developed to accommodate fluorinated amino acids and related compounds [2] [3]. The implicitly polarized charge scheme represents a significant advancement in modeling fluorinated systems, enabling accurate reproduction of electrostatic interactions in condensed phases [2]. This approach derives atomic charges in the presence of explicit solvent molecules, accounting for the polarization effects that are particularly important for highly electronegative fluorine atoms [3].

CHARMM force field implementations for fluorinated systems utilize comprehensive parameter optimization protocols that incorporate both quantum mechanical target data and experimental observables [5]. The force field parametrization scheme follows a hierarchical approach, beginning with small molecule fragments and systematically expanding to larger systems while maintaining transferability of parameters across related chemical environments [6].

The OPLS force field framework provides alternative parameterization strategies specifically designed for fluorinated organic compounds [7]. Recent developments have focused on perfluorinated polyethers and related systems, demonstrating excellent agreement with experimental densities and enthalpies of vaporization [7]. The transferability of functional group parameters enables efficient parameterization of complex fluorinated molecules through systematic combination of well-characterized building blocks.

Conformational Analysis of trans/cis Isomers

The conformational landscape of 1-amino-3-fluorocyclopentane-1-carboxylic acid exhibits significant complexity due to the interplay between cyclopentane pseudorotation and the stereochemical constraints imposed by the amino, carboxylic acid, and fluorine substituents [8] [9]. Computational analysis reveals that fluorine substitution substantially influences the relative stability of different conformational states through both steric and electronic effects [10].

Cyclopentane pseudorotation involves a continuous interconversion between envelope and half-chair conformations, with energy barriers typically ranging from 5.5 to 6.0 kcal/mol for unsubstituted systems [11]. The introduction of fluorine at the 3-position creates distinct energetic preferences for specific pseudorotational phases, as the electronegativity of fluorine influences the electron distribution throughout the ring system [12].

Table 2: Conformational Energy Analysis of Fluorinated Cyclopentane Isomers

ConformerRelative Energy (kcal/mol)Pseudorotational Phase (°)Fluorine Position
Envelope (C2-endo)0.0036Equatorial
Half-chair0.93108Axial
Envelope (C3-endo)1.15180Equatorial
Twist2.47252Axial

Density functional theory calculations using the B3LYP functional with 6-31G(d,p) basis sets provide accurate energetic profiles for conformational interconversion pathways [8]. The calculated energy differences between major conformers typically agree within 0.2 kcal/mol of experimental values derived from nuclear magnetic resonance spectroscopy and vibrational analysis [8].

The presence of both amino and carboxylic acid functional groups introduces additional conformational variables through rotation about the carbon-nitrogen and carbon-carbon bonds [9]. High-precision spin-spin coupling constants obtained from total lineshape fitting algorithms enable direct experimental validation of calculated conformational populations in solution [9].

Fluorine substitution effects on conformational stability manifest through several distinct mechanisms [10]. Electronic repulsion between fluorine lone pairs and adjacent electron density creates preferential orientations that minimize unfavorable interactions [10]. Hyperconjugation effects, while generally smaller in magnitude, can provide additional stabilization for specific conformational arrangements [10].

The gauche effect, particularly pronounced in fluorinated systems, significantly influences the relative stability of rotamers about carbon-carbon bonds adjacent to the fluorine substituent [13]. Quantum mechanical calculations demonstrate that this effect can stabilize otherwise unfavorable conformations by 1-3 kcal/mol, fundamentally altering the conformational landscape compared to non-fluorinated analogs [13].

Quantum Mechanical Studies on Fluorine Substituent Effects

Quantum mechanical investigations of fluorine substituent effects in 1-amino-3-fluorocyclopentane-1-carboxylic acid reveal profound alterations in electronic structure and molecular properties [10] [14]. Density functional theory calculations employing hybrid functionals such as B3LYP and CAM-B3LYP provide accurate descriptions of fluorine's influence on orbital energies, charge distributions, and molecular reactivity [14].

The exceptional electronegativity of fluorine (4.0 on the Pauling scale) creates substantial charge redistribution throughout the cyclopentane framework [10]. Natural population analysis reveals that fluorine bears a partial negative charge of approximately -0.35 to -0.45 electrons, with corresponding positive charge accumulation on the adjacent carbon atom [15]. This charge polarization extends through the sigma bond network, influencing the electronic properties of distant functional groups.

Table 3: Quantum Mechanical Properties of Fluorine Substitution Effects

PropertyNon-fluorinatedFluorinatedChangeMethod
Carbon-Fluorine Bond Length-1.382 Å-DFT/B3LYP/6-31G(d,p) [14]
Fluorine Partial Charge--0.42 e-Natural Population Analysis [15]
Highest Occupied Molecular Orbital Energy-7.23 eV-7.89 eV-0.66 eVDFT/B3LYP/6-31G(d,p) [14]
Lowest Unoccupied Molecular Orbital Energy-1.12 eV-0.87 eV+0.25 eVDFT/B3LYP/6-31G(d,p) [14]

Frontier molecular orbital analysis demonstrates that fluorine substitution significantly affects both the highest occupied molecular orbital and lowest unoccupied molecular orbital energies [14]. The electron-withdrawing nature of fluorine stabilizes occupied orbitals while simultaneously raising the energy of virtual orbitals, resulting in increased HOMO-LUMO gaps that correlate with enhanced chemical stability [14].

Time-dependent density functional theory calculations enable precise prediction of electronic excitation energies and optical properties [14]. Fluorine substitution typically induces blue shifts in electronic absorption spectra due to the stabilization of occupied molecular orbitals [14]. These shifts provide valuable spectroscopic signatures for experimental identification and characterization of fluorinated compounds.

Quantum mechanical studies of hydrogen bonding capabilities reveal that fluorine can participate in weak hydrogen bonding interactions as both an acceptor and, under specific geometric constraints, as a donor [16] [15]. The strength of these interactions typically ranges from 1-5 kcal/mol, significantly weaker than conventional hydrogen bonds but nonetheless important for molecular recognition and self-assembly processes [16].

The phenomenon of quantum mechanical tunneling has recently been observed experimentally for fluorine atoms, representing the heaviest element known to exhibit this quantum effect [17] [18]. These observations provide fundamental insights into the quantum mechanical nature of fluorine bonding and may have implications for understanding reaction mechanisms involving fluorinated compounds [18].

Computational analysis of vibrational frequencies demonstrates that carbon-fluorine stretching modes typically appear in the 1000-1400 cm⁻¹ region of infrared spectra [12]. The high force constant of the carbon-fluorine bond results in characteristic vibrational signatures that enable unambiguous identification of fluorinated functional groups [12].

Molecular Dynamics Simulations of Protein-Ligand Interactions

Molecular dynamics simulations of protein-ligand interactions involving 1-amino-3-fluorocyclopentane-1-carboxylic acid require specialized force field parameters that accurately capture the unique properties of fluorinated amino acid analogs [19] [20]. These simulations provide atomic-level insights into binding mechanisms, conformational dynamics, and the thermodynamic driving forces governing molecular recognition [21].

The development of fluorinated amino acid parameters for the AMBER ff15ipq force field represents a significant advancement in computational modeling of fluorinated protein systems [2] [3]. These parameters enable microsecond-scale simulations that maintain expected conformational propensities while accurately reproducing experimental observables such as ¹⁹F nuclear magnetic resonance relaxation rates [2].

Table 4: Molecular Dynamics Simulation Parameters for Fluorinated Protein-Ligand Systems

ParameterValueUnitsValidation Method
Carbon-Fluorine Bond Force Constant367kcal/mol-ŲVibrational Frequency Matching [2]
Fluorine Partial Charge-0.18 to -0.25eElectrostatic Potential Fitting [3]
Fluorine van der Waals Epsilon0.061kcal/molLiquid Property Reproduction [4]
Simulation Time Scale1-10μsConformational Convergence [2]

Protein-ligand binding simulations reveal that fluorinated ligands often exhibit enhanced binding affinities compared to their non-fluorinated counterparts [19] [22]. This enhancement arises from multiple factors including improved shape complementarity, favorable electrostatic interactions, and the disruption of unfavorable water networks in binding sites [20]. The hydrophobic nature of fluorine, despite its high electronegativity, contributes to favorable burial of fluorinated regions within protein binding pockets [23].

Fluorine-backbone interactions represent a particularly important class of non-covalent interactions in protein-ligand complexes [22]. Computational analysis demonstrates that fluorine atoms can form favorable contacts with protein backbone carbonyl groups at distances of 2.5-3.2 Å [22]. These interactions are primarily electrostatic in nature and can contribute 1-3 kcal/mol to binding affinity [22].

The FMAP computational algorithm enables systematic identification of fluorophilic sites within protein binding pockets [22]. This approach calculates favorable positions for fluorine placement based on electrostatic complementarity with backbone atoms and side chain functional groups [22]. Application of FMAP to various protein targets has successfully predicted binding affinity improvements of 5-10 fold upon strategic fluorination [22].

Molecular dynamics simulations incorporating explicit solvent models demonstrate that fluorinated ligands can significantly perturb water networks within protein binding sites [20] [21]. The disruption of unfavorable water-water interactions often provides a favorable entropic contribution to binding, even when enthalpic interactions are less favorable [20]. This entropy-enthalpy compensation represents a crucial factor in the thermodynamics of fluorinated ligand binding.

Free energy perturbation calculations enable quantitative prediction of binding affinity changes upon fluorination [24]. These calculations reveal that the effects of fluorination are highly context-dependent, with some substitutions providing substantial improvements while others result in decreased affinity [24]. The computational prediction of these effects requires careful consideration of both direct fluorine-protein interactions and indirect effects on ligand conformation and solvation [24].

XLogP3

-2.3

Hydrogen Bond Acceptor Count

4

Hydrogen Bond Donor Count

2

Exact Mass

147.06955672 g/mol

Monoisotopic Mass

147.06955672 g/mol

Heavy Atom Count

10

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